Cas no 161105-93-7 (2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-
• CAS No: 161105-93-7
• MF: C₁₀H₁₁BrN₂O₅
• MW: 319.108741998672
• CID: 144952
• Update Time: 2024-03-05

2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-
• 5-[(E)-2-Bromovinyl)-1-[2(S)-(hydroxymethyl)-1,3-dioxolan-4(S)-yl]uracil
• BCH-2639
• L-beta-BV-OddU
• 2,4(1H,3H)-Pyrimidinedione, 5-[(1E)-2-bromoethenyl]-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-

• Inchi： 1S/C10H11BrN2O5/c11-2-1-6-3-13(10(16)12-9(6)15)7-5-17-8(4-14)18-7/h1-3,7-8,14H,4-5H2,(H,12,15,16)/b2-1+/t7-,8-/m0/s1
• InChI Key： YNWUIBSEOAWSHW-HIQWKFPQSA-N
• SMILES： C1(=O)N([C@@H]2CO[C@H](CO)O2)C=C(/C=C/Br)C(=O)N1

Computed Properties

• Exact Mass: 317.98513

Experimental Properties

• Density: 1.840±0.06 g/cm3(Predicted)
• Melting Point: 176-178 °C
• PSA: 88.1
• pka: 8.26±0.10(Predicted)